Tert-butyl 4-(2-azido-1-fluoroethyl)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-(2-azido-1-fluoroethyl)piperidine-1-carboxylate
• InChI: InChI=1S/C12H21FN4O2/c1-12(2,3)19-11(18)17-6-4-9(5-7-17)10(13)8-15-16-14/h9-10H,4-8H2,1-3H3
• InChI Key: LXPCHUYRSQTBPB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)C(CN=[N+]=[N-])F
• Molecular Formula: C12H21FN4O2
• Molecular Weight: 272.32 g/mol
• CAS No.: 2375270-17-8

Description

Tert-butyl 4-(2-azido-1-fluoroethyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C12H21FN4O2 and its molecular weight is 272.324. The purity is usually 95%.
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Scientific Research Applications

Tert-butyl 4-(2-azido-1-fluoroethyl)piperidine-1-carboxylate plays a crucial role as an intermediate in the synthesis of various biologically active compounds. Its significance is underscored in the synthesis of molecules like crizotinib, highlighting its utility in creating compounds with potential therapeutic benefits. The process involves multi-step syntheses starting from basic piperidine derivatives, showcasing the chemical's versatility in drug development and chemical synthesis (Kong et al., 2016).

Structural Characterization and Molecular Architecture

The structural elucidation of related piperidine carboxylates through techniques like X-ray diffraction and spectroscopy provides insights into their molecular geometry and potential for further chemical modifications. Such analyses are foundational for understanding the chemical and physical properties that make these intermediates valuable in synthesizing targeted molecular structures with specific biological activities (Sanjeevarayappa et al., 2015).

Enantiopure Derivatives and Drug Development

The synthesis of enantiopure derivatives from this compound and its analogs underscores the importance of stereochemistry in drug development. Such processes enable the creation of compounds with high stereoselectivity, pivotal for developing medications with desired efficacy and minimized side effects. The adaptability of these intermediates to generate cis- and trans- configurations further exemplifies their role in fine-tuning pharmacological properties (Marin et al., 2004).

Advanced Synthetic Applications

Beyond basic drug synthesis, this compound serves as a scaffold for developing complex molecules through reactions like 1,3-dipolar cycloadditions. This versatility is essential for creating a broad range of substituted piperidines, demonstrating the compound's utility in accessing diverse chemical spaces for therapeutic innovation (Harmsen et al., 2011).